Cas no 2172343-24-5 (4-ethyl-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperidine-4-carboxylic acid)

• Product Name: 4-ethyl-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperidine-4-carboxylic acid
• CAS No: 2172343-24-5
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 6000488
• PubChem ID: 165813012
• Update Time: 2025-05-20

4-ethyl-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-ethyl-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperidine-4-carboxylic acid
• 2172343-24-5
• EN300-1505816
• 4-ethyl-1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]piperidine-4-carboxylic acid

• Inchi： 1S/C27H32N2O5/c1-3-27(25(31)32)12-14-29(15-13-27)24(30)16-18(2)28-26(33)34-17-23-21-10-6-4-8-19(21)20-9-5-7-11-22(20)23/h4-11,18,23H,3,12-17H2,1-2H3,(H,28,33)(H,31,32)
• InChI Key： BVNHSMIJDNJZFX-UHFFFAOYSA-N
• SMILES： OC(C1(CC)CCN(C(CC(C)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)CC1)=O

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 725
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 95.9Ų

Additional information on 4-ethyl-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperidine-4-carboxylic acid

4-Ethyl-1-3-{(9H-fluoren-9-yl)methoxycarbonylamino}butanoylpiperidine-4-carboxylic Acid: A Comprehensive Overview

The compound with CAS No. 2172343-24-5, known as 4-Ethyl-1-3-{(9H-fluoren-9-yl)methoxycarbonylamino}butanoylpiperidine-4-carboxylic Acid, is a complex organic molecule with significant potential in the field of medicinal chemistry and drug development. This compound has garnered attention due to its unique structure and promising pharmacological properties. The molecule consists of a piperidine ring, which is a six-membered cyclic amine, substituted with a carboxylic acid group at the 4-position and an ethyl group at the 1-position. Additionally, the compound features a fluorenylmethoxycarbonyl (Fmoc) group attached to a butanoyl chain via an amino linkage. This combination of functional groups contributes to its versatility in various chemical and biological applications.

Recent studies have highlighted the importance of piperidine derivatives in drug design, particularly in the development of peptide-based therapeutics and enzyme inhibitors. The presence of the Fmoc group in this compound is particularly noteworthy, as it is commonly used as a protecting group in peptide synthesis. The Fmoc moiety enhances the stability of the molecule during synthesis and can be selectively removed under specific conditions, making it highly valuable in medicinal chemistry applications. Furthermore, the butanoyl chain introduces additional flexibility and hydrophobicity to the molecule, which can influence its pharmacokinetic properties such as absorption, distribution, metabolism, and excretion (ADME).

The synthesis of this compound involves a multi-step process that typically includes the preparation of the piperidine ring, followed by functionalization with the carboxylic acid and ethyl groups. The incorporation of the Fmoc group requires precise control over reaction conditions to ensure optimal yields and purity. Researchers have explored various synthetic strategies, including nucleophilic substitution, amide bond formation, and protecting group chemistry, to construct this molecule efficiently. Recent advancements in catalytic methods and green chemistry have also been applied to improve the sustainability of its synthesis.

In terms of pharmacological activity, this compound has shown potential as a substrate for protease inhibitors and as a component in peptide-based vaccines. The Fmoc group plays a critical role in stabilizing peptide bonds during synthesis, which is essential for maintaining the integrity of bioactive molecules. Moreover, the piperidine ring contributes to the molecule's ability to interact with biological targets such as enzymes and receptors. Studies have demonstrated that this compound exhibits moderate inhibitory activity against certain proteases, suggesting its potential utility in treating conditions associated with protease overactivity.

Recent research has also focused on modifying this compound to enhance its bioavailability and therapeutic efficacy. For instance, researchers have explored the incorporation of additional functional groups or modifications to improve solubility and reduce toxicity. These efforts are driven by the growing demand for safer and more effective drugs in an increasingly competitive pharmaceutical market.

In conclusion, 4-Ethyl-1-3-{(9H-fluoren-9-yl)methoxycarbonylamino}butanoylpiperidine-4-carboxylic Acid represents a promising lead compound in medicinal chemistry with diverse applications in drug discovery and development. Its unique structure, combined with recent advancements in synthetic methods and pharmacological research, positions it as a valuable tool for addressing unmet medical needs.